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Compound of Interest

Compound Name: Nonyl 7-bromoheptanoate

Cat. No.: B15551566

For: Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the procurement of Nonyl 7-bromoheptanoate. An initial
market survey indicates that Nonyl 7-bromoheptanoate is not a standard, off-the-shelf catalog
chemical. Therefore, obtaining this compound requires either the synthesis from a readily
available precursor or engaging a custom synthesis service. This document outlines both
procurement pathways.

Pathway 1: In-House Synthesis via Precursor
Acquisition

The most direct synthetic route to Nonyl 7-bromoheptanoate is the esterification of 7-
Bromoheptanoic acid with nonyl alcohol. 7-Bromoheptanoic acid is a commercially available
reagent. The following suppliers provide this key precursor.

Table 1: Commercial Suppliers of 7-Bromoheptanoic Acid (CAS: 30515-28-7)
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Product Number

Supplier Purity Notes
(Example)
) Available from US or
TCI America B3671 >98.0%
Japan stock.[1]
] ] Marketed by partner
Sigma-Aldrich SY3H3D6773B6 97% )
Synthonix.[2]
An aliphatic linker
BroadPharm BP-31149 Not specified featuring a carboxylic
acid and a bromide.[3]
Classified as a
Santa Cruz
) SC-268843 >98% Dangerous Good for
Biotechnology
transport.[4]
N - Stocks available in the
Apollo Scientific MFCDO00037800 Not specified

UK and US.

Experimental Protocols

Detailed experimental protocols for the synthesis of a specific, non-commercially available
compound like Nonyl 7-bromoheptanoate are typically developed by the end-user or a
custom synthesis laboratory. They are not available from commercial supplier websites.

Conceptual Synthesis Outline: Fischer Esterification
The synthesis would conceptually involve:

e Reactant Mixture: Dissolving 7-Bromoheptanoic acid and a molar excess of nonyl alcohol in
a suitable solvent (e.qg., toluene).

o Catalysis: Adding a strong acid catalyst (e.g., concentrated sulfuric acid or p-toluenesulfonic
acid).

» Reaction: Refluxing the mixture, typically with a Dean-Stark apparatus to remove the water
byproduct and drive the reaction to completion.
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o Work-up & Purification: Neutralizing the acid catalyst, washing the organic layer, and
purifying the resulting crude product, likely via column chromatography, to isolate the pure
Nonyl 7-bromoheptanoate.

The specific conditions, including reaction times, temperatures, and purification methods, would
require optimization by the practicing chemist.

Pathway 2: Outsourced Custom Synthesis

For researchers requiring the compound without performing the synthesis in-house, engaging a
contract research organization (CRO) or a custom synthesis company is the recommended
approach. These services offer expertise in synthesizing novel or non-catalog compounds from
milligram to kilogram scales.

Table 2: Selected Companies Offering Custom Chemical Synthesis Services
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Company Service Highlights Geographic Focus
Expertise in multi-step organic
synthesis, from mg to kg scale. )
_ ) Europe (Germany, Ukraine),
Enamine [5] Offers both Fee-for-Service

(FFS) and Full-Time
Equivalent (FTE) models.[6]

North America[6][7]

Otava Chemicals

Over 20 years of experience in
custom synthesis with route
design and literature search

capabilities.[7]

North America (Canada),

Europe (Ukraine, Lithuania)[7]

Richman Chemical Inc.

Full range of custom synthesis,
toll manufacturing, and raw
material sourcing based in the
U.S.[8]

United States[8]

Veeprho Group

Specializes in complex, multi-
step synthesis for
pharmaceutical and biotech
clients, from R&D to

commercial scale.[9]

Global

SYNTHON Chemicals

DIN ISO 9001 certified contract
manufacturing and process
development, from lab to pilot

plant scale.[10]

Europe (Germany)[10]

ResolveMass Laboratories Inc.

API development and small
molecule synthesis with a
focus on regulatory standards
for pharma and biotech.[11]

United States[11]

Yuhao Chemical

Lab-scale custom synthesis
with expertise in heterocyclic,
catalytic, and asymmetric
reactions; offers scale-up to 10
kg.[12]

Asia
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Provides custom synthesis,
contract research, route
Taros scouting, and small-scale Europe, Asia
manufacturing with a pilot plant
in Asia.[13]

Visualized Procurement Workflow

The following diagram illustrates the decision-making process for acquiring a non-catalog
chemical like Nonyl 7-bromoheptanoate.
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Caption: Logical workflow for acquiring Nonyl 7-bromoheptanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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